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Compound of Interest

Compound Name: 5-Butyldihydrofuran-2(3H)-one-d7

Cat. No.: B12378815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Butyldihydrofuran-2(3H)-one-d7, a

deuterated analog of the naturally occurring aroma compound γ-octalactone. This stable

isotope-labeled compound serves as a critical tool in analytical chemistry, particularly in

quantitative studies utilizing mass spectrometry. This document outlines its chemical properties,

synthesis, and applications, with a focus on its role as an internal standard in Stable Isotope

Dilution Assays (SIDA).

Core Concepts
5-Butyldihydrofuran-2(3H)-one-d7, also known as γ-octalactone-d7, is a synthetic molecule

where seven hydrogen atoms in the parent compound, γ-octalactone, have been replaced with

deuterium. This isotopic substitution results in a molecule that is chemically identical to its non-

deuterated counterpart but has a higher molecular weight. This mass difference is the key to its

utility in analytical methods, as it can be easily distinguished from the endogenous analyte by

mass spectrometry.

The primary application of 5-Butyldihydrofuran-2(3H)-one-d7 is as an internal standard in

quantitative analysis, most notably with Gas Chromatography-Mass Spectrometry (GC-MS)

and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] By adding a known amount of the

deuterated standard to a sample, the concentration of the unlabeled analyte can be determined

with high accuracy and precision. The deuterated standard co-elutes with the analyte, thus

compensating for variations in sample preparation, injection volume, and ionization efficiency.
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Physicochemical Properties
The physical and chemical properties of 5-Butyldihydrofuran-2(3H)-one-d7 are essentially

identical to those of γ-octalactone, with the exception of its molecular weight.

Property Value

Chemical Formula C₈H₇D₇O₂

Molecular Weight ~149.24 g/mol

Synonyms γ-Octalactone-d7

CAS Number 1104979-28-3

Synthesis of Deuterated γ-Lactones
The synthesis of deuterated γ-lactones, including γ-octalactone, can be achieved through

various organic chemistry routes. The goal is to introduce deuterium atoms at specific positions

in the molecule. Two notable strategies have been reported for the synthesis of ring-deuterated

γ-lactones:

Reduction of a 4-Hydroxypropargylic Acid with Deuterium Gas: This method has been used

to prepare [2,2,3,3-²H₄]-γ-octalactone with a deuterium incorporation of over 89%.

Carboxymethyl Radical Addition to a Deuterated Alkene: This approach has been employed

to synthesize [3,3,4-²H₃]-γ-octalactone with a deuterium incorporation of over 92%.

These methods allow for the regioselective introduction of deuterium atoms into the lactone

ring, which is crucial for creating effective internal standards.

Experimental Protocols
The primary experimental application of 5-Butyldihydrofuran-2(3H)-one-d7 is in Stable

Isotope Dilution Assays (SIDA). Below is a generalized protocol for the quantification of γ-

octalactone in a liquid matrix (e.g., wine) using SIDA with GC-MS.

Objective: To accurately quantify the concentration of γ-octalactone in a sample.
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Materials:

Sample containing γ-octalactone

5-Butyldihydrofuran-2(3H)-one-d7 (internal standard)

Organic solvent for extraction (e.g., dichloromethane)

Solid-Phase Extraction (SPE) cartridge

Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

Spiking: A known amount of 5-Butyldihydrofuran-2(3H)-one-d7 solution is added to a

measured volume of the sample.

Equilibration: The sample is vortexed and allowed to equilibrate to ensure uniform

distribution of the internal standard.

Extraction: The lactones (both deuterated and non-deuterated) are extracted from the

sample matrix. This can be achieved using liquid-liquid extraction with an organic solvent or

by passing the sample through an SPE cartridge that retains the compounds of interest.

Elution and Concentration: If using SPE, the lactones are eluted from the cartridge with a

suitable solvent. The solvent is then evaporated under a gentle stream of nitrogen to

concentrate the sample.

GC-MS Analysis: The concentrated extract is injected into the GC-MS system. The gas

chromatograph separates the components of the mixture, and the mass spectrometer

detects and quantifies the native γ-octalactone and the deuterated internal standard.

Quantification: The concentration of the native γ-octalactone is calculated by comparing the

peak area of its characteristic mass fragment to the peak area of the characteristic mass

fragment of the deuterated internal standard. A calibration curve is typically generated using

standards with known concentrations of both the analyte and the internal standard.
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Visualizations
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Click to download full resolution via product page

Caption: A generalized workflow for the quantification of γ-octalactone using a deuterated

internal standard in a Stable Isotope Dilution Assay (SIDA) coupled with GC-MS analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

